Cas no 174291-55-5 (3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form)

3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form structure
174291-55-5 structure
Product Name:3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form
CAS No:174291-55-5
MF:C20H26O4
MW:330.418046474457
CID:6645595
Update Time:2024-03-01

3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form
    • Inchi: 1S/C20H26O4/c1-13(9-15-5-7-17(21)19(11-15)23-3)14(2)10-16-6-8-18(22)20(12-16)24-4/h5-8,11-14,21-22H,9-10H2,1-4H3
    • InChI Key: ADFOLUXMYYCTRR-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(CC(C(CC2C=C(OC)C(O)=CC=2)C)C)C=1

Computed Properties

  • Exact Mass: 330.183
  • Monoisotopic Mass: 330.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9A^2
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